3-(1-Phenylethyl)benzo[b]thiophene
Overview
Description
3-(1-Phenylethyl)benzo[b]thiophene is an organic compound with the molecular formula C16H14S and a molecular weight of 238.35 . It is used in research and has potential applications in various fields .
Synthesis Analysis
The synthesis of this compound and similar compounds has been achieved through an aryne reaction with alkynyl sulfides . This method involves the use of easily available o-silylaryl triflates and alkynyl sulfides in a one-step intermolecular manner . The synthesis of diverse multisubstituted benzothiophene derivatives involving a pentacyclic compound was also achieved .Molecular Structure Analysis
The molecular structure of this compound is represented by the SMILES stringCC(C1=CC=CC=C1)C2=CSC3=CC=CC=C32
. This indicates that the compound contains a phenylethyl group attached to a benzo[b]thiophene core .
Scientific Research Applications
Synthesis and Chemical Reactions
- Benzo[b]thiophene derivatives, including 3-(1-Phenylethyl)benzo[b]thiophene, are pivotal in synthetic medicinal chemistry, demonstrating a wide spectrum of pharmacological properties. New derivatives such as thiadiazoles, oxadiazoles, and pyrazoles starting from related compounds have been synthesized and characterized for their biological activities, highlighting the versatility of benzo[b]thiophene molecules in drug development (Isloor et al., 2010).
- Research has focused on developing new methods for the synthesis of 3-substituted benzo[b]thiophenes, demonstrating the compound's significance in chemical synthesis. One such method involves the cyclization of α-substituted 2-(1-phenylethylthio)styrenes, showcasing the adaptability of these compounds in creating various derivatives (Kobayashi et al., 2007).
Materials Science and Organic Electronics
- Benzo[b]thiophene derivatives are utilized in materials science, particularly in organic electronics. For instance, [1]benzothieno[3,2-b]benzothiophene (BTBT) derivatives, related to benzo[b]thiophene, have been synthesized and characterized for use in organic field-effect transistors (OFETs). These compounds exhibit promising thermal, optical, and electrochemical properties, indicating their potential in electronic device fabrication (Ryu et al., 2023).
Organic Synthesis and Pharmaceutical Applications
- The synthesis of benzo[b]thiophene derivatives has attracted significant research due to their broad range of applications in medicinal chemistry, including as antimicrobial, anticancer, antioxidant, anti-HIV, and anti-inflammatory agents. These derivatives have also been employed as organic photoelectric materials and semiconductors, showcasing their diverse applications in both medicine and technology (Duc, 2020).
Analytical and Spectroscopic Studies
- Studies on benzo[b]thiophene and its derivatives, including this compound, have also included analytical and spectroscopic investigations. These studies provide valuable insights into the structural and electronic properties of these compounds, which are critical for their application in various scientific fields (Al-showiman et al., 1982).
Properties
IUPAC Name |
3-(1-phenylethyl)-1-benzothiophene | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14S/c1-12(13-7-3-2-4-8-13)15-11-17-16-10-6-5-9-14(15)16/h2-12H,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JASZWJZMLKUIQF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=CC=C1)C2=CSC3=CC=CC=C32 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
238.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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